Cas no 1806944-78-4 (6-Chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 6-Chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806944-78-4
• MF: C₉H₆Cl₂F₂N₂
• MW: 251.060146808624
• CID: 4871125
• Update Time: 2025-11-04

6-Chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H6Cl2F2N2/c10-4-5-3-7(11)15-6(1-2-14)8(5)9(12)13/h3,9H,1,4H2
• InChI Key： PSAMVHKRJHATHG-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(CC#N)C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile

Latest Research Insights on 6-Chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1806944-78-4)

The compound 6-Chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1806944-78-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative is recognized for its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have focused on its structural properties, synthetic pathways, and applications in drug discovery, highlighting its relevance in modern medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient production of 6-Chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach to optimize its yield and purity, addressing previous challenges in scalability. The research emphasized the compound's role as a key precursor in the synthesis of fungicides and herbicides, owing to its unique difluoromethyl and chloromethyl functional groups, which enhance binding affinity to target enzymes in pests and pathogens.

In the pharmaceutical domain, 6-Chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile has been investigated for its potential in designing kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed its utility in constructing pyridine-based scaffolds that selectively inhibit tyrosine kinases involved in cancer progression. The compound's structural flexibility allows for modifications that improve pharmacokinetic properties, such as solubility and metabolic stability, making it a promising candidate for further preclinical evaluation.

Furthermore, computational modeling and molecular docking studies have shed light on the mechanistic interactions of this compound with biological targets. For instance, density functional theory (DFT) calculations have elucidated its electronic properties, aiding in the rational design of derivatives with enhanced bioactivity. These insights are critical for optimizing its application in both agrochemical and therapeutic contexts.

Despite these promising developments, challenges remain in ensuring the environmental safety and regulatory compliance of derivatives derived from 1806944-78-4. Ongoing research aims to address these concerns by exploring greener synthetic routes and evaluating ecotoxicological profiles. Collaborative efforts between academia and industry are expected to drive innovations in this area, positioning 6-Chloro-4-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile as a cornerstone in next-generation chemical biology applications.